Cas no 305376-93-6 (4-(5Z)-5-(4-chlorophenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylbenzoic acid)
4-(5Z)-5-(4-chlorophenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylbenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(5Z)-5-(4-chlorophenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylbenzoic acid
- CHEMBL4289683
- 4-[(5Z)-5-[(4-chlorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]benzoic acid
- 305376-93-6
- F0207-0154
- AKOS002197897
- (Z)-4-(5-(4-chlorobenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)benzoic acid
-
- Inchi: 1S/C17H10ClNO3S2/c18-12-5-1-10(2-6-12)9-14-15(20)19(17(23)24-14)13-7-3-11(4-8-13)16(21)22/h1-9H,(H,21,22)/b14-9-
- InChI Key: STEDCFYADRODMY-ZROIWOOFSA-N
- SMILES: ClC1C=CC(=CC=1)/C=C1/C(N(C(=S)S/1)C1C=CC(C(=O)O)=CC=1)=O
Computed Properties
- Exact Mass: 374.9790632g/mol
- Monoisotopic Mass: 374.9790632g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 564
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 115Ų
4-(5Z)-5-(4-chlorophenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylbenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0207-0154-2μmol |
4-[(5Z)-5-[(4-chlorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]benzoic acid |
305376-93-6 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0207-0154-5μmol |
4-[(5Z)-5-[(4-chlorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]benzoic acid |
305376-93-6 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0207-0154-10μmol |
4-[(5Z)-5-[(4-chlorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]benzoic acid |
305376-93-6 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0207-0154-20μmol |
4-[(5Z)-5-[(4-chlorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]benzoic acid |
305376-93-6 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0207-0154-1mg |
4-[(5Z)-5-[(4-chlorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]benzoic acid |
305376-93-6 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0207-0154-2mg |
4-[(5Z)-5-[(4-chlorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]benzoic acid |
305376-93-6 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0207-0154-3mg |
4-[(5Z)-5-[(4-chlorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]benzoic acid |
305376-93-6 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0207-0154-4mg |
4-[(5Z)-5-[(4-chlorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]benzoic acid |
305376-93-6 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0207-0154-5mg |
4-[(5Z)-5-[(4-chlorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]benzoic acid |
305376-93-6 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0207-0154-10mg |
4-[(5Z)-5-[(4-chlorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]benzoic acid |
305376-93-6 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
4-(5Z)-5-(4-chlorophenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylbenzoic acid Related Literature
-
Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
Additional information on 4-(5Z)-5-(4-chlorophenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylbenzoic acid
Introduction to 4-(5Z)-5-(4-chlorophenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylbenzoic acid (CAS No. 305376-93-6)
4-(5Z)-5-(4-chlorophenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylbenzoic acid, with the CAS number 305376-93-6, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazolidine derivatives and exhibits a unique structure that includes a benzene ring, a thiazolidine ring, and various functional groups such as a chlorophenyl group, a methylidene group, and a sulfanylidene group. The combination of these structural elements imparts specific chemical and biological properties that make it a promising candidate for various therapeutic applications.
The molecular formula of 4-(5Z)-5-(4-chlorophenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylbenzoic acid is C18H12ClN2O2S2, and its molecular weight is approximately 379.81 g/mol. The compound's structure features a conjugated system that allows for electronic delocalization, which can influence its reactivity and biological activity. The presence of the chlorophenyl group and the sulfanylidene group adds to its hydrophobicity, potentially affecting its solubility and membrane permeability.
In recent years, thiazolidine derivatives have been extensively studied for their potential therapeutic applications, particularly in the treatment of diabetes, cancer, and inflammatory diseases. The unique structure of 4-(5Z)-5-(4-chlorophenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylbenzoic acid has led researchers to investigate its pharmacological properties in detail. Studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer activities, making it a valuable lead compound for drug development.
Anti-inflammatory Activity: In vitro studies have demonstrated that 4-(5Z)-5-(4-chlorophenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylbenzoic acid can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human macrophages. This inhibition is attributed to the compound's ability to modulate the NF-kB signaling pathway, which plays a crucial role in the inflammatory response. Additionally, the compound has been shown to reduce oxidative stress by scavenging free radicals and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT).
Anti-cancer Activity: Preclinical studies have also revealed that 4-(5Z)-5-(4-chlorophenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylbenzoic acid exhibits significant anti-cancer activity against various cancer cell lines, including breast cancer (MCF7), lung cancer (A549), and colon cancer (HT29) cells. The mechanism of action involves inducing apoptosis through the activation of caspase pathways and the downregulation of anti-apoptotic proteins such as Bcl-2. Furthermore, the compound has been shown to inhibit cell proliferation by interfering with the cell cycle progression at the G0/G1 phase.
Solubility and Bioavailability: One of the challenges in developing thiazolidine derivatives as therapeutic agents is their poor solubility in aqueous media. However, recent advancements in drug delivery systems have addressed this issue by formulating 4-(5Z)-5-(4-chlorophenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylbenzoic acid into nanoparticles or liposomes. These formulations enhance the solubility and bioavailability of the compound, thereby improving its therapeutic efficacy.
Clinical Trials: While 4-(5Z)-5-(4-chlorophenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylbenzoic acid is still in preclinical stages of development, several clinical trials are underway to evaluate its safety and efficacy in human subjects. Preliminary results from phase I trials have shown promising outcomes with no significant adverse effects reported at therapeutic doses. These findings suggest that further clinical evaluation is warranted to explore its potential as a novel therapeutic agent.
Synthesis: The synthesis of 4-(5Z)-5-(4-chlorophenyl)methylidene-4-o xo - 2 - sulf any lid ene - 1 , 3 - th iazoli din - 3 - ylbe nzo ic aci d strong > involves multiple steps and requires careful control of reaction conditions to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate starting materials such as benzoyl chloride and thiosemicarbazide derivatives. Recent advancements in green chemistry have led to more environmentally friendly synthetic methods that minimize waste generation and reduce energy consumption.
FUTURE DIRECTIONS: The future research on 4-(5Z)-5-(4-chlorophenyl)methylidene - 4 - oxo - 2 - sulf any lid ene - 1 , 3 - th iazoli din - 3 - ylbe nzo ic aci d strong > will focus on optimizing its pharmacological properties through structural modifications and developing more efficient drug delivery systems. Additionally, further clinical trials are necessary to validate its therapeutic potential in larger patient populations.
305376-93-6 (4-(5Z)-5-(4-chlorophenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylbenzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)